Cas no 626-04-0 (1,3-Benzenedithiol)
1,3-Benzenedithiol structure
Product Name:1,3-Benzenedithiol
CAS No:626-04-0
MF:C6H6S2
MW:142.241838932037
MDL:MFCD00004842
CID:82811
PubChem ID:24856310
Update Time:2025-04-18
1,3-Benzenedithiol Chemical and Physical Properties
Names and Identifiers
-
- benzene-1,3-dithiol
- 1,3-Benzenedithiol
- 1,3-Dimercaptobenzene~Dithioresorcinol
- 1,3-Dimercaptobenzene
- Dithioresorcinol
- Thioresorcinol
- ZWOASCVFHSYHOB-UHFFFAOYSA-N
- dithioresorcin
- 1,3-Benzedithiol
- KSC357G0J
- FCH1116773
- B4371
- ST51028411
- 626-04-0
- NS00042924
- AS-57008
- 1,3-Benzenedithiol, 95%
- T71141
- DTXSID301031564
- AKOS007930322
- 1,3-Benzenedithiol, 99%
- FT-0606544
- MFCD00004842
- SCHEMBL63173
- GEO-03897
-
- MDL： MFCD00004842
- Inchi： 1S/C6H6S2/c7-5-2-1-3-6(8)4-5/h1-4,7-8H
- InChI Key： ZWOASCVFHSYHOB-UHFFFAOYSA-N
- SMILES： SC1C=CC=C(C=1)S
- BRN： 1634412
Computed Properties
- Exact Mass: 141.99100
- Monoisotopic Mass: 141.991092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 64.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 2.2
- Topological Polar Surface Area: 2
Experimental Properties
- Color/Form: Yellow or white fused with a foul odor
- Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 24-25 °C (lit.)
- Boiling Point: 128-129 °C/16 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.6625
- Solubility: Almost insoluble (0.027 g/l) (25 º C),
- PSA: 77.60000
- LogP: 2.26400
- Sensitiveness: Air Sensitive
- Solubility: Insoluble in water.
1,3-Benzenedithiol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 3335
- WGK Germany：3
- Hazard Category Code： 37/38-41
- Safety Instruction： S26-S39
- FLUKA BRAND F CODES：9-13
-
Hazardous Material Identification：
- Safety Term：S23;S36/37/39
- Packing Group：III
- PackingGroup：III
- Packing Group：III
- Risk Phrases：R20/21/22; R36/38
1,3-Benzenedithiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,3-Benzenedithiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B130395-10mg |
1,3-Benzenedithiol |
626-04-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130395-50mg |
1,3-Benzenedithiol |
626-04-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130395-100mg |
1,3-Benzenedithiol |
626-04-0 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR55264-1g |
1,3-Benzenedithiol |
626-04-0 | 98% | 1g |
£66.00 | 2025-02-20 | |
| Apollo Scientific | OR55264-5g |
1,3-Benzenedithiol |
626-04-0 | 98% | 5g |
£256.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01822-5g |
1,3-BENZENEDITHIOL |
626-04-0 | 99% | 5g |
¥8148.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01822-1g |
1,3-BENZENEDITHIOL |
626-04-0 | 1g |
¥1928.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X74305-200mg |
1,3-BENZENEDITHIOL |
626-04-0 | 95% | 200mg |
¥188.0 | 2023-09-05 | |
| abcr | AB180710-1 g |
1,3-Benzenedithiol, 97%; . |
626-04-0 | 97% | 1g |
€91.50 | 2023-06-23 | |
| abcr | AB180710-5 g |
1,3-Benzenedithiol, 97%; . |
626-04-0 | 97% | 5g |
€240.00 | 2023-06-23 |
1,3-Benzenedithiol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:626-04-0)1,3-Benzenedithiol
Order Number:LE8176
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
1,3-Benzenedithiol Related Literature
-
Thomas Rath,Dorothea Scheunemann,Roberto Canteri,Heinz Amenitsch,Jasmin Handl,Karin Wewerka,Gerald Kothleitner,Simon Leimgruber,Astrid-Caroline Knall,Saif A. Haque J. Mater. Chem. C 2019 7 943
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Jilian N. Freitas,Agnaldo S. Gon?alves,Ana F. Nogueira Nanoscale 2014 6 6371
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Xi Kang,Shuxin Wang,Manzhou Zhu Chem. Sci. 2018 9 3062
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Koustav Sahoo,Indranath Chakraborty Nanoscale 2023 15 3120
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Feng Gao,Shenqiang Ren,Jianpu Wang Energy Environ. Sci. 2013 6 2020
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:626-04-0)1,3-Benzenedithiol
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry